Cas no 2229504-69-0 (O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229504-69-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6532011
• PubChem ID: 165702033
• Update Time: 2025-06-09

O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine
• EN300-1979326
• 2229504-69-0
• O-{[1-(2-chloro-6-methylphenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C11H14ClNO/c1-8-3-2-4-9(12)10(8)11(5-6-11)7-14-13/h2-4H,5-7,13H2,1H3
• InChI Key： ZZNVYCSHODPDSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(CON)CC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine

Research Brief on O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229504-69-0)

O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229504-69-0) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethyl-hydroxylamine moiety, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant interest for researchers in the pharmaceutical industry.

The synthesis of O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine involves a multi-step process that includes the formation of the cyclopropyl ring and subsequent functionalization with the hydroxylamine group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's stability and reactivity have been thoroughly investigated, with findings suggesting that it is a suitable candidate for further drug development.

Pharmacological studies have revealed that O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to modulate key biochemical pathways, leading to reduced production of pro-inflammatory cytokines. These findings highlight its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's role as a prodrug. The hydroxylamine group can be metabolized in vivo to release active pharmacophores, enhancing its bioavailability and therapeutic efficacy. Animal studies have shown favorable pharmacokinetic profiles, with good absorption and distribution characteristics. These results support the continued investigation of this compound in clinical settings.

Despite its promising potential, challenges remain in the development of O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a valuable candidate for further research and development in the field of medicinal chemistry.

In conclusion, O-{1-(2-chloro-6-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229504-69-0) represents a significant advancement in the search for novel therapeutic agents. Its synthesis, pharmacological properties, and potential applications underscore its importance in chemical biology and drug discovery. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.